Cas no 118670-86-3 (Benzenamine, N-3-butenyl-2-iodo-)

Benzenamine, N-3-butenyl-2-iodo- structure
118670-86-3 structure
Product Name:Benzenamine, N-3-butenyl-2-iodo-
CAS No:118670-86-3
MF:C10H12IN
MW:273.113454818726
CID:1208294
PubChem ID:13930008
Update Time:2025-04-20

Benzenamine, N-3-butenyl-2-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-3-butenyl-2-iodo-
    • N-but-3-enyl-2-iodoaniline
    • N-(But-3-en-1-yl)-2-iodoaniline
    • 118670-86-3
    • DTXSID10552747
    • AKOS013636329
    • Inchi: 1S/C10H12IN/c1-2-3-8-12-10-7-5-4-6-9(10)11/h2,4-7,12H,1,3,8H2
    • InChI Key: RTZXUSLVQBHEJL-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1NCCC=C

Computed Properties

  • Exact Mass: 273.00145g/mol
  • Monoisotopic Mass: 273.00145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12Ų
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